N-cyclohexyl-3-[1-({2-[(2-methoxyethyl)amino]-2-oxoethyl}thio)-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide

• IUPAC Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3-propan-2-ylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C27H30N4O2/c1-4-33-23-8-9-25-24(15-23)26(21(16-28)17-29-25)31-12-10-19(11-13-31)27(32)30-22-7-5-6-20(14-22)18(2)3/h5-9,14-15,17-19H,4,10-13H2,1-3H3,(H,30,32)
• InChI Key: MWOWJWKPZVBBIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C(=CN=C2C=C1)C#N)N3CCC(CC3)C(=O)NC4=CC=CC(=C4)C(C)C
• Molecular Formula: C27H30N4O2
• Molecular Weight: 442.6 g/mol

Description

N-cyclohexyl-3-[1-({2-[(2-methoxyethyl)amino]-2-oxoethyl}thio)-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide is a useful research compound. Its molecular formula is C27H30N4O2 and its molecular weight is 442.563. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-3-[1-({2-[(2-methoxyethyl)amino]-2-oxoethyl}thio)-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-3-[1-({2-[(2-methoxyethyl)amino]-2-oxoethyl}thio)-5-oxo[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The research includes methods for synthesizing a variety of compounds related to the triazoloquinazolin-5(4H)-ones and their derivatives. For instance, the three-component condensation process offers a pathway to synthesize derivatives, reflecting on the chemical versatility and potential for structural modifications of compounds within this family (Shikhaliev et al., 2005).
• Structural characterization of these compounds, such as through IR, 1H-NMR, 13C-NMR spectroscopy, and mass spectrometry, lays the foundation for understanding their chemical properties and potential applications in various fields, including medicinal chemistry (Tumosienė et al., 2020).

Potential Biological Activities

• Some derivatives exhibit promising biological activities, such as antimicrobial and anticancer properties. For example, novel derivatives bearing various moieties like semicarbazide, thiosemicarbazide, and thiadiazole were synthesized and showed significant antioxidant activity, comparable or even superior to known antioxidants like ascorbic acid. These compounds were also tested for anticancer activity against human glioblastoma and triple-negative breast cancer cell lines, with some showing higher cytotoxicity against certain cell lines, indicating potential therapeutic applications (Tumosienė et al., 2020).
• The search for adenosine antagonists led to the discovery of a compound with a high potency as an adenosine antagonist, highlighting the potential of triazoloquinazoline derivatives in developing novel pharmaceutical agents (Francis et al., 1988).